Cas no 1805227-24-0 (Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805227-24-0
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4844657
• Update Time: 2025-06-30

Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-7(20)3-5-2-6(4-18)19-9(22-11(15,16)17)8(5)10(12,13)14/h2H,3-4,18H2,1H3
• InChI Key： BYVHRSRDLCSNIG-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C=C1CC(=O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate

The compound Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate, with CAS No: 1805227-24-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like this one in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of multiple trifluoromethyl groups (-CF3) and a trifluoromethoxy group (-OCF3) contributes to the compound's high lipophilicity and stability, making it an ideal candidate for various chemical reactions and biological assays.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the trifluoromethyl and trifluoromethoxy groups. The introduction of the methyl ester group (-COOCH3) at the 4-position of the pyridine ring is a critical step that ensures proper solubility and reactivity for downstream applications.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex heterocyclic frameworks, which are essential components of many bioactive molecules. For instance, recent findings published in Journal of Medicinal Chemistry reveal that derivatives of this compound exhibit potent inhibitory activity against several kinases, making them promising leads for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also found use in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal and chemical resistance properties. The fluorinated substituents contribute significantly to these properties by creating strong carbon-fluorine bonds that are resistant to degradation under harsh conditions.

The structural versatility of Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate is further underscored by its ability to undergo various post-synthetic modifications, such as nucleophilic substitution and cross-coupling reactions, enabling the creation of a wide array of derivatives with tailored functionalities.

From an environmental standpoint, the stability and persistence of fluorinated compounds like this one have raised concerns regarding their potential long-term impact on ecosystems. However, ongoing research aims to develop sustainable synthesis methods and degradation pathways to mitigate these risks while maintaining their valuable chemical properties.

In conclusion, Methyl 6-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-acetate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as a key player in both academic research and industrial development, paving the way for innovative solutions in drug discovery, materials science, and beyond.